N-phenylazetidin-3-amine dihydrochloride
Overview
Description
“N-phenylazetidin-3-amine dihydrochloride” is a chemical compound with the CAS Number: 2138172-01-5 . It has a molecular weight of 221.13 . It is stored at a temperature of 4 degrees Celsius . The compound is in the form of a powder .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C9H12N2.2ClH/c1-2-4-8(5-3-1)11-9-6-10-7-9;;/h1-5,9-11H,6-7H2;2*1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“this compound” is a powder . It has a molecular weight of 221.13 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
NPA-dihydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of novel drugs and drug delivery systems, in the study of drug metabolism, and in the development of new drug design strategies. It has also been used in studies related to the development of new chiral catalysts and in the study of enzyme-catalyzed reactions.
Mechanism of Action
NPA-dihydrochloride is believed to act as a prodrug, meaning that it is converted in the body to an active form. It is thought to be converted to an active metabolite, which then binds to specific receptors in the body. This binding triggers a cascade of biochemical and physiological responses that ultimately lead to the desired therapeutic effect.
Biochemical and Physiological Effects
NPA-dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have analgesic, anxiolytic, and antipsychotic effects. In addition, it has been shown to have immunomodulatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The main advantage of using NPA-dihydrochloride in laboratory experiments is its availability. It is a relatively inexpensive compound that is widely available and easy to synthesize. Additionally, its chiral nature makes it an ideal compound for studies related to drug design and synthesis. The main limitation of using NPA-dihydrochloride in laboratory experiments is its lack of specificity. It has been shown to bind to a variety of receptors, which can make it difficult to study the effects of a single receptor.
Future Directions
There are a number of potential future directions for research related to NPA-dihydrochloride. These include further studies on its mechanism of action, its pharmacokinetics and pharmacodynamics, and its potential therapeutic applications. Additionally, further research is needed to develop new synthesis methods for the compound and to develop new chiral catalysts that can be used in its synthesis. Finally, further research is needed to develop new drug delivery systems based on NPA-dihydrochloride.
Synthesis Methods
NPA-dihydrochloride can be synthesized from 3-amino-1-phenylazetidine, an intermediate of the Fischer indole synthesis. This reaction involves the use of a base, such as sodium hydroxide, to deprotonate the nitrogen atom of the starting material. The resulting anion is then reacted with hydrochloric acid to form the desired product.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-phenylazetidin-3-amine dihydrochloride can be achieved through a multi-step reaction pathway.", "Starting Materials": [ "Phenylhydrazine", "3-chloropropionitrile", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Phenylhydrazine is reacted with 3-chloropropionitrile in ethanol to form N-phenylazetidin-3-amine.", "Step 2: N-phenylazetidin-3-amine is then reacted with hydrochloric acid to form N-phenylazetidin-3-amine dihydrochloride." ] } | |
CAS RN |
2138172-01-5 |
Molecular Formula |
C9H14Cl2N2 |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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